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Compound of Interest

Compound Name: D-Proline, 1-formyl-

Cat. No.: B12608468 Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling D-Proline, 1-formyl-. The following

procedures are based on the safety data for the closely related compound, N-Formyl-L-proline,

and general best practices for laboratory safety.

Personal Protective Equipment (PPE) and Engineering
Controls
When handling D-Proline, 1-formyl-, a comprehensive approach to safety involves a

combination of personal protective equipment and engineering controls to minimize exposure.
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PPE/Control Specification

Eye Protection

Chemical splash-resistant safety glasses or

goggles with side protection, approved under

standards such as OSHA 29 CFR 1910.133 or

EU EN166.[1]

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene). Gloves should be inspected before

use and disposed of properly after handling.[1]

Skin and Body

Laboratory coat and close-toed footwear are

minimum requirements. For larger quantities or

where splashing is possible, additional

protective clothing may be necessary.[1]

Respiratory
Use in a well-ventilated area. If dust formation is

likely, a respirator may be required.[1]

Engineering

Work in a well-ventilated laboratory, preferably

within a fume hood, especially when handling

larger quantities or generating dust.[1]

Handling and Storage
Precautions for Safe Handling:

Avoid contact with skin, eyes, and clothing.[2][3]

Wash hands thoroughly after handling.[1]

Avoid breathing in dust or fumes.[1]

Use only with adequate ventilation.[1]

Wear suitable protective clothing, gloves, and eye/face protection.[1][4][5]

Conditions for Safe Storage:

Keep the container tightly closed.[2]
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Store in a dry, cool, and well-ventilated place.[2]

Incompatible materials to avoid are strong oxidizing agents.[2]

Accidental Release Measures and Disposal
Spill Response: In the event of a spill, follow these steps:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE as outlined above.

For solid spills, carefully sweep or shovel the material into a suitable, labeled container for

disposal. Avoid generating dust.[2][3]

For liquid spills, absorb with an inert material and place in a suitable, labeled container for

disposal.

Wash the spill area thoroughly with soap and water.

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the product to enter drains.

First Aid Measures
If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.

[1][4][5]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1][5]

If Inhaled: Remove to fresh air and keep at rest in a position comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1][4][5]
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If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.

Visualizing Safety Protocols
To further clarify procedural workflows, the following diagrams illustrate the decision-making

process for personal protective equipment selection and the operational plan for handling a

chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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